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For researchers, scientists, and professionals in the field of organic electronics, the pursuit of

higher device efficiency is a constant endeavor. The selection of appropriate interface materials

is critical to achieving optimal performance in organic light-emitting diodes (OLEDs), organic

photovoltaics (OPVs), and organic field-effect transistors (OFETs). This guide provides an

objective comparison of Poly[(9,9-bis(3'-(N,N-dimethylamino)propyl)-2,7-fluorene)-alt-2,7-(9,9-

dioctylfluorene)] (Pfn-dof), a widely used electron interface polymer, against other common

alternatives, supported by experimental data.

Enhancing Device Performance with Pfn-dof
Pfn-dof is a conjugated polyelectrolyte renowned for its role as an effective electron transport

layer (ETL) and cathode interface layer. Its primary function is to reduce the work function of

the cathode, which facilitates improved electron injection or extraction, leading to significant

enhancements in device efficiency.[1][2] In OPVs, this translates to higher power conversion

efficiency (PCE), while in OLEDs, it results in lower turn-on voltages and increased luminance.

For OFETs, Pfn-dof can contribute to higher electron mobility.[1]
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Quantitative Performance Comparison in Organic
Photovoltaics
The efficiency gains offered by Pfn-dof are most prominently documented in the context of

inverted organic solar cells. The following table summarizes the performance of OPV devices

with different cathode configurations, demonstrating the clear advantage of incorporating a Pfn-
dof layer.

Cathode
Configuration

Open-Circuit
Voltage (VOC)
[V]

Short-Circuit
Current
Density (JSC)
[mA/cm2]

Fill Factor (FF)
[%]

Power
Conversion
Efficiency
(PCE) [%]

PFN/Ca/Al 0.76 15.75 70.2 8.37

Ca/Al 0.74 15.23 64.7 7.29

Al only 0.58 12.01 48.5 3.38

Data sourced from a study on PTB7:PC71BM-based inverted organic solar cells.

The data clearly indicates that the inclusion of a Pfn-dof layer in conjunction with a

Calcium/Aluminum cathode leads to a significant improvement across all key photovoltaic

parameters, culminating in a substantial boost in overall power conversion efficiency.

Further studies have explored alternatives such as Zinc Oxide (ZnO) as an electron transport

layer. While ZnO is a promising material, direct comparisons have shown that a ZnO:PFN

nanocomposite can offer superior device performance over devices using only ZnO or PFN.[3]

The nanocomposite benefits from the high mobility of ZnO and the effective work function

modification of Pfn-dof.[3]

Experimental Protocols
To ensure the reproducibility of these findings, the following experimental protocols for the

fabrication of an inverted organic solar cell are provided.

Pfn-dof Solution Preparation
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Dissolution: Pfn-dof is dissolved in methanol at a concentration of 0.5 mg/mL.

Additive: A small amount of acetic acid (typically 2 µL per 1 mL of methanol) is added to the

solution to improve solubility and film-forming properties.

Stirring: The solution is stirred at room temperature for a minimum of 4 hours to ensure

complete dissolution.

Filtration: Prior to use, the solution is filtered through a 0.45 µm PTFE syringe filter to remove

any particulate matter.

Device Fabrication (Inverted OPV: ITO/Pfn-dof/Active
Layer/MoO3/Ag)

Substrate Cleaning: Indium tin oxide (ITO)-coated glass substrates are sequentially cleaned

in an ultrasonic bath with detergent, deionized water, acetone, and isopropanol. The

substrates are then dried with a nitrogen stream and treated with UV-ozone for 15 minutes.

Pfn-dof Deposition: The prepared Pfn-dof solution is spin-coated onto the cleaned ITO

substrates. The spin speed and time are optimized to achieve the desired layer thickness

(typically 5-10 nm). The substrates are then annealed at a low temperature (e.g., 100°C) to

remove residual solvent.

Active Layer Deposition: The bulk heterojunction (BHJ) active layer blend (e.g.,

PTB7:PC71BM in a suitable solvent like chlorobenzene with an additive such as 1,8-

diiodooctane) is spin-coated on top of the Pfn-dof layer in a nitrogen-filled glovebox. The

thickness of the active layer is typically around 100 nm.

Hole Transport Layer (HTL) Deposition: A thin layer of Molybdenum trioxide (MoO3), typically

10 nm, is deposited via thermal evaporation to serve as the hole transport layer.

Anode Deposition: Finally, a top electrode of Silver (Ag) or Aluminum (Al), with a thickness of

approximately 100 nm, is deposited by thermal evaporation through a shadow mask to

define the device area.

Visualizing the Mechanism and Structure
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To better understand the role and placement of Pfn-dof, the following diagrams have been

generated using Graphviz.

Inverted OPV Device Architecture

Glass Substrate

ITO (Cathode)

Pfn-dof (ETL)

Active Layer (e.g., PTB7:PC71BM)

HTL (e.g., MoO3)

Anode (e.g., Ag)

Incident Light

Click to download full resolution via product page

Inverted OPV device structure with a Pfn-dof ETL.
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Energy level alignment at the cathode interface.

The first diagram illustrates the typical layered structure of an inverted OPV, highlighting the

position of the Pfn-dof layer between the transparent cathode (ITO) and the photoactive layer.

The second diagram conceptually shows how the introduction of Pfn-dof lowers the effective

work function of the cathode, thereby reducing the energy barrier for electron extraction from

the active layer's Lowest Unoccupied Molecular Orbital (LUMO). This improved energy level

alignment is a key contributor to the enhanced device performance.

Pfn-dof in OLEDs and OFETs
While extensive comparative data is most readily available for OPVs, the benefits of Pfn-dof
extend to other organic electronic devices.

OLEDs: In OLEDs, Pfn-dof is used as an electron injection layer (EIL) between the cathode

and the electron transport layer. Similar to its function in OPVs, it reduces the electron

injection barrier, leading to lower operating voltages and improved power efficiency. It is often

compared to inorganic alternatives like Lithium Fluoride (LiF), which also serves to enhance

electron injection.[4]
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OFETs: In n-type OFETs, Pfn-dof can be used as a surface modifier on the dielectric layer to

improve the mobility of electron charge carriers. By creating a more favorable interface for

electron transport, it can lead to transistors with faster switching speeds and higher on-

currents.

Conclusion
Pfn-dof has established itself as a highly effective and versatile electron interface layer in a

range of organic electronic devices. The quantitative data from OPV studies unequivocally

demonstrates its ability to significantly enhance power conversion efficiency by improving

charge extraction. The detailed experimental protocols provided offer a clear pathway for

researchers to replicate and build upon these findings. While more direct comparative studies

in OLEDs and OFETs would be beneficial, the underlying mechanism of work function

modification suggests that Pfn-dof will continue to be a valuable tool for advancing the

performance of organic electronic technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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